Cas no 61784-50-7 (2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester)

2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester structure
61784-50-7 structure
Product Name:2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester
CAS No:61784-50-7
MF:C12H18O4S
MW:258.333922863007
CID:466258
PubChem ID:12463634
Update Time:2025-04-19

2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester
    • ethyl 2-(2-ethoxycarbonylprop-2-enylsulfanylmethyl)prop-2-enoate
    • 61784-50-7
    • SCHEMBL17424800
    • Diethyl 2,2'-[sulfanediylbis(methylene)]di(prop-2-enoate)
    • DTXSID30499266
    • Inchi: 1S/C12H18O4S/c1-5-15-11(13)9(3)7-17-8-10(4)12(14)16-6-2/h3-8H2,1-2H3
    • InChI Key: RRGWXMFUVJNSEL-UHFFFAOYSA-N
    • SMILES: S(CC(=C)C(=O)OCC)CC(=C)C(=O)OCC

Computed Properties

  • Exact Mass: 258.09264
  • Monoisotopic Mass: 258.09258022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 77.9Ų

Experimental Properties

  • PSA: 52.6
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